Cas no 1263281-19-1 (tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (6S)-6-Methyl-2,7-diazaspiro[3.5]nonane-2- carboxylate
- tert-butyl(S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 6-methyl-, 1,1-dimethylethyl ester, (6S)-
- tert-butyl (6R)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
-
- Inchi: 1S/C13H24N2O2/c1-10-7-13(5-6-14-10)8-15(9-13)11(16)17-12(2,3)4/h10,14H,5-9H2,1-4H3/t10-/m0/s1
- InChI Key: YGDKCDSMRAWJHY-JTQLQIEISA-N
- SMILES: C1C2(CCN[C@@H](C)C2)CN1C(OC(C)(C)C)=O
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-100MG |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 100MG |
¥ 1,999.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-250MG |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 250MG |
¥ 3,201.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-500MG |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 500MG |
¥ 5,332.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-1G |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 1g |
¥ 7,999.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-5G |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 5g |
¥ 23,997.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-100mg |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 100mg |
¥2000.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-250mg |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 250mg |
¥3201.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-500mg |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 500mg |
¥5333.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL101132-1g |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate |
1263281-19-1 | 95% | 1g |
¥7998.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1549004-100mg |
Tert-butyl (S)-6-methyl-2,7-diazaspiro[3.5]Nonane-2-carboxylate |
1263281-19-1 | 98% | 100mg |
¥8002.00 | 2024-08-09 |
tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
Introduction to Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1263281-19-1)
The compound Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate, identified by its CAS number 1263281-19-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule's intricate spiro framework, combining a cycloalkane and a heterocyclic system, contributes to its distinct chemical and pharmacological properties, making it a valuable candidate for further research and development.
At the core of this compound's appeal lies its (6S) stereochemistry, which is critical for determining its biological efficacy. Stereoisomers can exhibit vastly different pharmacological profiles, and the (6S) configuration of this spirocyclic structure has been shown to enhance binding affinity and metabolic stability. This stereochemical specificity is a testament to the precision of modern synthetic methodologies, which allow for the controlled assembly of complex molecular architectures.
The tert-butyl ester group at the 2-position of the molecule not only influences its solubility and stability but also serves as a handle for further derivatization. Ester functionalities are frequently employed in medicinal chemistry due to their versatility in modifying physicochemical properties while maintaining core pharmacophoric integrity. The presence of this group suggests potential applications in prodrug formulations, where it can be hydrolyzed under physiological conditions to release the active moiety.
The 6-methyl substituent on the spirocyclic backbone further modulates the electronic and steric environment of the molecule. This methyl group can participate in hydrophobic interactions with biological targets, thereby enhancing binding affinity. Additionally, the spiro[3.5]nonane core provides a rigid scaffold that constrains conformational flexibility, ensuring optimal alignment with receptor sites. Such structural rigidity is often desirable in drug design, as it improves receptor binding kinetics and reduces off-target effects.
Recent studies have highlighted the potential of spirocyclic diamines as scaffolds for developing novel therapeutic agents. These molecules exhibit a range of biological activities, including enzyme inhibition, receptor modulation, and anti-inflammatory effects. The (6S)-configuration of Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate has been associated with enhanced activity in several in vitro assays, particularly those involving G-protein coupled receptors (GPCRs). GPCRs are integral membrane proteins that play a crucial role in signal transduction pathways, making them prime targets for drug development.
The compound's structural features also make it an attractive candidate for computational modeling and virtual screening efforts. High-throughput virtual screening (HTVS) has become an indispensable tool in drug discovery pipelines, enabling researchers to rapidly identify promising candidates from large libraries of compounds. The unique topography of Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate, characterized by its spirocyclic core and stereochemically defined substituents, makes it an ideal candidate for such computational approaches.
In addition to its pharmacological potential, this compound has implications for chemical synthesis and methodology development. The spirocyclic structure presents challenges in synthetic chemistry due to its strained framework and multiple stereocenters. However, advances in asymmetric synthesis have made it possible to construct such molecules with high enantioselectivity. The synthesis of Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate exemplifies the growing sophistication of modern synthetic techniques and underscores their importance in medicinal chemistry.
Future research directions may explore modifications to this scaffold to optimize its pharmacological profile further. For instance, exploring alternative ester functionalities or introducing additional substituents could enhance bioavailability or target specificity. Additionally, investigating the compound's interactions with biological targets at a molecular level could provide insights into its mechanism of action and inform future drug design strategies.
The compound's potential extends beyond traditional pharmaceutical applications; it may also find utility in chemical biology studies as a tool compound for probing biological pathways. Its unique structural features make it suitable for use as a probe ligand or inhibitor in biochemical assays, helping researchers unravel complex signaling networks.
In conclusion,Tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 1263281-19-1) represents a compelling example of how structural complexity can translate into biological activity. Its unique spirocyclic framework,(6S) stereochemistry, and functional group design make it a versatile scaffold for drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives,its significance in medicinal chemistry is likely to grow, driving innovation across multiple therapeutic areas.
1263281-19-1 (tert-butyl (6S)-6-methyl-2,7-diazaspiro[3.5]nonane-2-carboxylate) Related Products
- 1417789-49-1(tert-butyl (1S,6R)-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1251021-71-2(tert-butyl cis-5,5-dimethyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 1338247-64-5(N1-BOC-4-(3-(1-aMinoethyl)-azetidin-1-yl)piperidine)
- 1417789-72-0((1R,6S)-3-Boc-3,7-diazabicyclo4.2.0octane)
- 1250993-51-1(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)
- 885271-67-0(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE)
- 885271-73-8(TERT-BUTYL 3,7-DIAZABICYCLO[4.2.0]OCTANE-7-CARBOXYLATE)
- 1251018-38-8(Tert-butyl 3-(piperidin-2-yl)azetidine-1-carboxylate)
- 1251020-47-9(tert-butyl cis-3,7-diazabicyclo[4.2.0]octane-7-carboxylate)
- 1250994-64-9(tert-butyl cis-1-methyl-3,7-diazabicyclo[4.2.0]octane-3-carboxylate)